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Compound of Interest

Compound Name: beta-Isocupreidine

CAS No.: 253430-48-7

Cat. No.: B1254370

Get Quote

beta-Isocupreidine (β-ICD), with CAS Number 253430-48-7, is a distinct member of the

Cinchona alkaloid family.[1][2] While its parent compounds, quinine and quinidine, are famed

for their historical and medicinal significance, β-ICD has carved its own niche in the realm of

asymmetric organocatalysis. Structurally, it is a derivative of cupreidine, featuring a 6'-hydroxyl

group on the quinoline ring and a unique ether bridge within the quinuclidine core, forming a

3α,9-epoxy linkage.[1][3][4] This configuration imparts specific stereochemical properties that

make it a highly effective bifunctional catalyst.

Unlike catalysts that rely on metallic centers, β-ICD leverages its tertiary amine as a Lewis

base and its phenolic hydroxyl group as a Brønsted acid to activate substrates and control

enantioselectivity.[5][6][7] Its primary application lies in facilitating carbon-carbon bond-forming

reactions, most notably the Morita-Baylis-Hillman (MBH) reaction, where it has demonstrated

remarkable efficacy.[8][9][10] This guide provides a comprehensive technical overview of β-

ICD, from its synthesis and characterization to its catalytic applications, offering field-proven

insights for professionals in chemical synthesis and drug development.
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A precise understanding of a catalyst's physical properties is fundamental to its effective

application and storage. The data for β-Isocupreidine is consolidated from various high-purity

suppliers.

Property Value Source

CAS Number 253430-48-7 [1][3][4][11]

Molecular Formula C₁₉H₂₂N₂O₂ [2][3][11]

Molecular Weight 310.40 g/mol [3][4]

Synonym(s)
(9S)-3α,9-Epoxy-10,11-

dihydrocinchonan-6'-ol, β-ICD
[1][4]

Appearance
Solid; beige to pale yellow

powder
[12][13]

Melting Point 258-259 °C [12]

Density ~1.3 g/cm³ [12]

Purity ≥97% (HPLC) [1][4]

Storage Conditions
4°C, protect from light, store

under inert gas (e.g., Nitrogen)
[3]

Expert Insight: The specified storage conditions are critical. The phenolic hydroxyl group can

be susceptible to oxidation, and the compound, like many amines, can react with atmospheric

CO₂. Storing under nitrogen at reduced temperatures preserves catalytic activity over long

periods.

Synthesis and Stereochemical Control
While direct, peer-reviewed synthesis protocols for β-Isocupreidine are not abundant, its

structure as a Cinchona alkaloid derivative allows for a logical synthetic strategy extrapolated

from established methodologies for related compounds. The synthesis of a pseudoenantiomer

of β-ICD has been documented, providing a robust framework for its preparation from readily

available starting materials like quinine.[8]
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The core of the synthesis involves a strategic fragmentation of the Cinchona backbone

followed by stereochemical inversion and ring formation to create the characteristic 3,9-epoxy

bridge.

Conceptual Synthesis Workflow
The following protocol is a scientifically grounded, step-by-step methodology derived from

analogous syntheses.[8]

Fragmentation of a Quinine Precursor: The synthesis begins with a derivative of quinine,

such as 10-bromo-10,11-dihydroquinine. Treatment with a base (e.g., aqueous NaHCO₃) in

a high-boiling solvent like dioxane induces a fragmentation reaction, breaking the C2-C3

bridge of the quinuclidine core to yield an alkene intermediate.[8]

Causality: This fragmentation is essential to open the rigid quinuclidine structure, allowing

for subsequent stereochemical manipulations that are not possible in the original fused-

ring system.

Hydrolysis and Protection: The resulting intermediate, which contains an N,O-acetal, is

hydrolyzed. The subsequent free amine and alcohol moieties are then protected. A common

and effective strategy is the formation of a cyclic carbamate, which protects both

functionalities simultaneously and influences the conformation for the next steps.[8]

Stereochemical Inversion at C4: To achieve the specific stereochemistry of β-ICD, the center

corresponding to C4 in the original quinine structure must be inverted. This is a multi-step

process:

Dihydroxylation: The alkene is first subjected to dihydroxylation (e.g., using OsO₄ or other

standard reagents).

Oxidative Cleavage: The resulting diol is cleaved with an oxidizing agent like sodium

periodate (NaIO₄) to yield an aldehyde.

Base-Catalyzed Epimerization: The aldehyde is then treated with a base, which catalyzes

epimerization to the thermodynamically more stable configuration. This step is crucial for

setting the correct stereochemistry.[8]
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Final Ring Closure (Epoxy Bridge Formation): The final key step is the formation of the 3,9-

epoxy bridge. After deprotection and under appropriate conditions (often acidic or with

specific reagents designed for etherification), the C9-hydroxyl group attacks the C3 position

to form the stable five-membered ether ring, yielding the final β-Isocupreidine structure.[8]

Synthesis Workflow Diagram
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Caption: Conceptual synthesis pathway for β-Isocupreidine from a quinine derivative.
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Application in Asymmetric Organocatalysis
The true value of β-ICD is realized in its function as a bifunctional organocatalyst. It excels in

reactions requiring simultaneous activation of a nucleophile and an electrophile.

The Morita-Baylis-Hillman (MBH) Reaction
β-ICD is a premier catalyst for the asymmetric MBH reaction, which couples aldehydes (or

imines) with activated alkenes.[5][8][9][10]

Mechanism of Action:

Nucleophilic Attack: The quinuclidine nitrogen of β-ICD acts as a Lewis base, attacking the

activated alkene (e.g., an acrylate) in a conjugate addition to form a zwitterionic enolate

intermediate.

Hydrogen Bond Activation: Simultaneously, the 6'-hydroxyl group of β-ICD forms a hydrogen

bond with the aldehyde's carbonyl oxygen. This dual interaction brings the reactants into

close proximity within a structured, chiral environment. The hydrogen bond acts as a

Brønsted acid, increasing the electrophilicity of the aldehyde.

C-C Bond Formation: The enolate attacks the activated aldehyde, forming the new carbon-

carbon bond and creating a new stereocenter.

Proton Transfer & Catalyst Regeneration: A proton transfer occurs, followed by the

elimination of the β-ICD catalyst, which regenerates it for the next catalytic cycle, releasing

the final chiral product.

This dual-activation model is the cornerstone of its high efficiency and enantioselectivity. The

rigid structure of the catalyst ensures a well-defined transition state, leading to predictable and

high levels of asymmetric induction.[10]

Catalytic Cycle Diagram
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Caption: Catalytic cycle of the β-ICD-catalyzed Morita-Baylis-Hillman reaction.

Other Catalytic Applications
The utility of β-ICD and its parent cupreidines extends to a variety of other important

asymmetric transformations, including:

[4+2] and [2+2] Cycloadditions: Catalyzing the formation of cyclic systems with high

stereocontrol.[5][6]

Michael Additions: The addition of nucleophiles to α,β-unsaturated carbonyl compounds.[13]

[14]

Friedel-Crafts Reactions: Alkylation of aromatic rings.[5][7][14]

Henry (Nitroaldol) Reactions: The addition of nitroalkanes to carbonyls.[5][7]

In all these cases, the bifunctional nature of the 6'-OH Cinchona scaffold is critical for achieving

high enantioselectivity.[6][7]

Analytical and Spectroscopic Characterization
Rigorous analytical control is necessary to ensure the purity and identity of β-Isocupreidine,

which directly impacts its catalytic performance. The methods used are standard for the
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analysis of Cinchona alkaloids.[15][16][17]

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) is the most common method for assessing

purity.[16]

Protocol: Reversed-Phase HPLC for Purity Assessment

Column: C18 (ODS) column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of an acidic aqueous buffer (e.g., phosphate

buffer at low pH) and an organic solvent like acetonitrile or methanol. The acidic mobile

phase is crucial for protonating the amine functionalities, which prevents strong

interactions with residual silanol groups on the stationary phase and thus avoids poor

peak shape.[16]

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength where the quinoline chromophore absorbs

strongly, typically around 223 nm or 275 nm.[15][16]

Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent like

methanol.

Analysis: Purity is determined by the area percentage of the main peak.

Supercritical Fluid Chromatography (SFC) has also emerged as a powerful, green alternative

for the rapid separation of Cinchona alkaloid isomers.[15]

Spectroscopic Elucidation
Structural confirmation relies on a suite of spectroscopic techniques. While a full dataset for β-

ICD is not publicly available, the expected spectra can be inferred from closely related

structures like cupreidine, for which detailed NMR data has been published.[13]

Nuclear Magnetic Resonance (NMR):
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¹H NMR: Will show characteristic signals for the aromatic protons on the quinoline ring, the

vinyl or ethyl group protons on the quinuclidine core, and the protons adjacent to the

oxygen and nitrogen atoms.

¹³C NMR: Provides the carbon skeleton, confirming the presence of 19 distinct carbon

environments.

2D NMR (COSY, HSQC, HMBC): Essential for unambiguously assigning all proton and

carbon signals and confirming the connectivity, especially the crucial 3,9-epoxy linkage.

Mass Spectrometry (MS): Used to confirm the molecular weight (310.40 g/mol ) and can

provide fragmentation patterns to support the proposed structure.
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Caption: Standard workflow for the analytical characterization of β-Isocupreidine.

Potential Pharmacological Relevance: An
Extrapolation
While β-Isocupreidine is primarily recognized as an organocatalyst, its structural similarity to

medicinally active Cinchona alkaloids, particularly quinidine and its analog cupreidine, suggests

potential for pharmacological investigation.[1]

Cupreidine (6'-hydroxycinchonine) has been studied as an antiarrhythmic agent and compared

to its parent drug, quinidine.[18] Studies showed that cupreidine possesses equivalent

antiarrhythmic potency to quinidine but with a more favorable hemodynamic profile, including

less depression of blood pressure and a lower negative inotropic effect.[18] Given that β-ICD is

a stereoisomer and derivative of cupreidine, it is plausible that it could interact with similar

biological targets, such as cardiac ion channels. However, the rigid 3,9-epoxy structure of β-

ICD significantly alters its three-dimensional conformation compared to cupreidine, which would

undoubtedly affect its binding affinity and pharmacological profile.

This remains a speculative but promising area for future research. Any investigation would

require extensive in-vitro and in-vivo screening to determine if β-ICD possesses any useful

biological activity.

Conclusion and Future Outlook
beta-Isocupreidine stands as a powerful example of how structural modification of natural

products can unlock novel functionalities. Its primary role as a bifunctional organocatalyst is

well-established, particularly in the asymmetric Morita-Baylis-Hillman reaction, where its unique

stereochemistry and dual-activation capability enable high enantioselectivity. The

methodologies for its synthesis and analysis are well-grounded in the rich chemistry of the

Cinchona alkaloid family.

Future research should focus on expanding the scope of its catalytic applications to other

challenging asymmetric transformations. Furthermore, given the biological activities of its close

relatives, a systematic exploration of its pharmacological properties could unveil new

therapeutic possibilities, transforming this specialized catalyst into a lead compound for drug

discovery.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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